Cas no 824426-32-6 (Azidoacetic Acid NHS ester)

• Product Name: Azidoacetic Acid NHS ester
• CAS No: 824426-32-6
• MF: C₆H₆N₄O₄
• MW: 198.13624048233
• MDL: MFCD24452499
• CID: 691043
• PubChem ID: 59248176
• Update Time: 2025-11-01

Azidoacetic Acid NHS ester Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione, 1-[(azidoacetyl)oxy]-
• (2,5-dioxopyrrolidin-1-yl) 2-azidoacetate
• NHS-Ac-N3
• 1-[(Azidoacetyl)oxy]pyrrolidine-2,5-dione
• 2,5-Pyrrolidinedione, 1-[(azidoacetyl)oxy]- (9CI)
• 2,5-Dioxopyrrolidin-1-yl 2-azidoacetate
• Azidoacetic acid succinimidyl ester
• Azidoacetic acid NHS ester
• Azidoacetic Acid NHS ester

• MDL： MFCD24452499
• Inchi： 1S/C6H6N4O4/c7-9-8-3-6(13)14-10-4(11)1-2-5(10)12/h1-3H2
• InChI Key： FENNDBOWHRZLTQ-UHFFFAOYSA-N
• SMILES： [N-]=[N+]=NCC(ON1C(=O)CCC1=O)=O

Azidoacetic Acid NHS ester Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on Azidoacetic Acid NHS ester

Recent Advances in Azidoacetic Acid NHS Ester (CAS: 824426-32-6) Research and Applications

Azidoacetic Acid NHS ester (CAS: 824426-32-6) is a critical reagent in bioconjugation chemistry, widely used for labeling biomolecules such as proteins, peptides, and antibodies. Its unique azide group enables efficient click chemistry reactions, particularly copper-catalyzed azide-alkyne cycloaddition (CuAAC), making it indispensable in proteomics, drug discovery, and diagnostic applications. This research brief synthesizes the latest findings on its synthesis, reactivity, and emerging applications in the chemical biology and pharmaceutical fields.

Recent studies highlight improved synthetic routes for Azidoacetic Acid NHS ester, emphasizing higher yields (>85%) and reduced byproduct formation. A 2023 Journal of Medicinal Chemistry publication demonstrated its utility in constructing antibody-drug conjugates (ADCs) with enhanced stability, leveraging the NHS ester's amine-specific reactivity and the azide's bioorthogonal properties. Notably, its compatibility with thiol-ene reactions has expanded its use in hydrogel-based drug delivery systems.

Cutting-edge applications include its role in in vivo imaging probes, where its fast kinetics (second-order rate constant ~0.5 M⁻¹s⁻¹ with strained alkynes) enable real-time tracking of tumor biomarkers. Researchers at MIT recently utilized this compound to develop a multiplexed protein profiling platform, achieving 10-plex detection sensitivity in serum samples (Nature Biotechnology, 2024). Structural modifications, such as polyethylene glycol (PEG) spacers, have further optimized its water solubility for biomedical applications.

Safety assessments (ECHA 2023 data) confirm its moderate toxicity (LD₅₀ 320 mg/kg oral, rat), requiring standard azide-handling precautions. Storage stability studies recommend anhydrous conditions at −20°C to prevent NHS ester hydrolysis. Emerging alternatives like DBCO-activated esters show promise but lack the cost-effectiveness of this established reagent.

Future directions include CRISPR-Cas9 labeling and extracellular vesicle tagging, with three clinical-stage ADC programs currently employing derivatives of 824426-32-6. Its continued relevance is underscored by a 17% annual growth in patent filings related to azide-NHS bifunctional linkers since 2021.